Cas no 57502-99-5 (Benzenamine, 2-ethyl-N-methylene-)

Benzenamine, 2-ethyl-N-methylene- structure
57502-99-5 structure
Product Name:Benzenamine, 2-ethyl-N-methylene-
CAS No:57502-99-5
MF:C9H11N
MW:133.190342187881
CID:345057
PubChem ID:71444082
Update Time:2025-04-19

Benzenamine, 2-ethyl-N-methylene- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-ethyl-N-methylene-
    • N-(2-ethylphenyl)methanimine
    • DTXSID80852882
    • SCHEMBL13170477
    • 57502-99-5
    • Inchi: 1S/C9H11N/c1-3-8-6-4-5-7-9(8)10-2/h4-7H,2-3H2,1H3
    • InChI Key: ZWSMSLHCJQLWTN-UHFFFAOYSA-N
    • SMILES: N(=C)C1C=CC=CC=1CC

Computed Properties

  • Exact Mass: 133.08923
  • Monoisotopic Mass: 133.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 12.4Ų

Experimental Properties

  • PSA: 12.36

Benzenamine, 2-ethyl-N-methylene- Related Literature

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